2-[(5-Methylisoxazol-3-yl)amino]-2-oxoethyl 2-furoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(5-Methylisoxazol-3-yl)amino]-2-oxoethyl 2-furoate, also known as MIF, is a synthetic compound that has been widely used in scientific research. It is a derivative of isoxazole and furoic acid, and its chemical structure is shown in Figure 1. MIF has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Isoxazole Amino Acid Antagonists
Isoxazole amino acid derivatives have been developed as antagonists for non-N-methyl-D-aspartic acid excitatory amino acid (EAA) receptors. These compounds, including 2-amino-3-[3-(carboxymethoxy)-5-methylisoxazol-4-yl]propionic acid (AMOA) and 2-amino-3-[2-(3-hydroxy-5-methylisoxazol-4-yl)-methyl-5-methyl-3-oxoisoxazolin-4-yl]propionic acid (AMNH), exhibit selective inhibition of AMPA receptor-mediated excitation and possess neuroprotective effects against neurotoxicity induced by kainic acid. These findings highlight the therapeutic potential of isoxazole amino acid derivatives in neurology and pharmacology (Krogsgaard‐Larsen et al., 1991).
Energetic Materials Synthesis
Research into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives has opened up new avenues for the development of insensitive energetic materials. These compounds, characterized by their moderate thermal stabilities and superior detonation performance compared to TNT, offer promising applications in the field of materials science, particularly in the design of safer and more efficient explosives (Yu et al., 2017).
Heterocyclic Chemistry
The chemical behavior of 3-amino-5-methylisoxazole in reactions with pyruvic acid derivatives has been explored for the synthesis of furanones and pyrrolones. This research provides valuable insights into the nucleophilic properties of 3-amino-5-methylisoxazole and its utility in heterocyclic chemistry, offering potential pathways for the development of novel organic compounds (Morozova et al., 2019).
properties
IUPAC Name |
[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl] furan-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O5/c1-7-5-9(13-18-7)12-10(14)6-17-11(15)8-3-2-4-16-8/h2-5H,6H2,1H3,(H,12,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZYHOPOLALXRHS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)COC(=O)C2=CC=CO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>37.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24829190 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.